Cas no 1280837-87-7 (2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one)

2-Methyl-1-[4-(propan-2-yl)piperazin-1-yl]propan-1-one is a piperazine derivative with potential applications in pharmaceutical and chemical research. Its structure features a ketone group linked to a substituted piperazine ring, offering versatility as an intermediate in synthetic chemistry. The compound's sterically hindered piperazine moiety may enhance selectivity in binding interactions, making it useful for developing bioactive molecules. Its well-defined molecular architecture allows for precise modifications, facilitating tailored applications in medicinal chemistry. The presence of an isopropyl group on the piperazine ring could influence solubility and stability, broadening its utility in formulation studies. This compound is primarily of interest for research purposes, particularly in exploring structure-activity relationships.
2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one structure
1280837-87-7 structure
Product Name:2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one
CAS No:1280837-87-7
MF:C11H22N2O
MW:198.305182933807
MDL:MFCD20356057
CID:5606816
PubChem ID:53512755
Update Time:2025-10-28

2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-[4-(propan-2-yl)piperazin-1-yl]propan-1 -one
    • 1-Propanone, 2-methyl-1-[4-(1-methylethyl)-1-piperazinyl]-
    • WZP
    • 2-methyl-1-[4-(propan-2-yl)piperazin-1-yl]propan-1-one
    • EN300-8599973
    • 1280837-87-7
    • SCHEMBL4546644
    • 2-methyl-1-(4-propan-2-ylpiperazin-1-yl)propan-1-one
    • AKOS009034575
    • Z106307058
    • 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one
    • MDL: MFCD20356057
    • Inchi: 1S/C11H22N2O/c1-9(2)11(14)13-7-5-12(6-8-13)10(3)4/h9-10H,5-8H2,1-4H3
    • InChI Key: PVZWQFPZWARZQU-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C(C)C)CC1)(=O)C(C)C

Computed Properties

  • Exact Mass: 198.173213330g/mol
  • Monoisotopic Mass: 198.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 0.965±0.06 g/cm3(Predicted)
  • Boiling Point: 296.4±33.0 °C(Predicted)
  • pka: 7.80±0.10(Predicted)

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Additional information on 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one

Comprehensive Overview of 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one (CAS No. 1280837-87-7)

2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one (CAS No. 1280837-87-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique piperazine backbone and ketone functional group, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular structure, which includes a methyl group and an isopropyl substituent, contributes to its distinct chemical properties and reactivity.

The 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one is particularly notable for its role in the synthesis of bioactive molecules. Researchers have explored its potential in designing CNS-active compounds, given the piperazine moiety's prevalence in drugs targeting neurological pathways. The compound's lipophilicity and hydrogen-bonding capacity make it a valuable scaffold for optimizing drug-like properties, such as bioavailability and metabolic stability.

In recent years, the demand for 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one has surged due to its applications in medicinal chemistry and drug discovery. The rise of AI-driven drug design and high-throughput screening has further highlighted the importance of such intermediates. Scientists frequently search for "piperazine derivatives in drug development" or "CAS 1280837-87-7 applications," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one can be prepared through N-alkylation reactions involving piperazine and appropriate ketone precursors. Its stability under various conditions makes it suitable for multi-step organic synthesis, a topic frequently queried in academic and industrial forums. The compound's solubility in common organic solvents, such as dichloromethane and ethanol, facilitates its handling in laboratory settings.

Market trends indicate a growing interest in 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one, particularly among contract research organizations (CROs) and pharmaceutical manufacturers. The compound's utility in structure-activity relationship (SAR) studies aligns with the industry's focus on precision medicine and targeted therapies. Online searches for "buy CAS 1280837-87-7" or "piperazine-based intermediates suppliers" underscore its commercial significance.

Quality control and analytical characterization of 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one are critical for ensuring its suitability in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in forums focusing on chemical analysis and QC protocols.

Environmental and safety considerations are also paramount when working with 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. This aligns with the broader scientific community's emphasis on sustainable chemistry and green synthesis.

In summary, 2-methyl-1-4-(propan-2-yl)piperazin-1-ylpropan-1-one (CAS No. 1280837-87-7) is a pivotal compound in modern chemical and pharmaceutical research. Its structural features, synthetic versatility, and applications in drug discovery make it a subject of ongoing interest. As the field evolves, this compound is likely to remain a key player in the development of next-generation therapeutics.

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